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Compound of Interest

Compound Name:
4-Methoxy-4-(4-

methylphenyl)piperidine

CAS No.: 803634-23-3

Cat. No.: B13124940

Get Quote

Introduction & Chemical Hazard Profiling[1][2][3]
4-Methoxy-4-(4-methylphenyl)piperidine is a 4,4-disubstituted piperidine derivative. Its

structural core—a piperidine ring substituted at the 4-position with an aryl group and a methoxy

group—is a pharmacophore often associated with high-affinity CNS activity.

Structural Alerts & Toxicity Potential
Chemical Class: 4-Arylpiperidine.

Predicted Mechanism of Action: Based on Structure-Activity Relationships (SAR), this

compound may exhibit Mu-opioid receptor agonism or NMDA receptor antagonism.

Critical Hazard: Potential for respiratory depression, sedation, and rapid CNS onset upon

inhalation or parenteral exposure.

Physical State: Typically a white to off-white crystalline solid.
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Solubility: Soluble in organic solvents (DMSO, Methanol, DCM); limited solubility in water

(pH dependent).

Control Banding Assignment
Due to the lack of specific toxicological data, this compound is assigned to Hazard Band 4

(HB4):

Estimated OEL: < 1 µg/m³ (8-hour TWA).

Skin Absorption: High Risk (Lipophilic amine).

Sensitization: Unknown; treat as a potential sensitizer.

Facility & Engineering Controls
Handling this reagent requires a Containment Strategy rather than simple exposure control.

Open-bench work is strictly prohibited.[1][2]

Primary Containment
Powder Handling: Must be performed in a Barrier Isolator (Glovebox) operating under

negative pressure (-150 Pa) or a Class II, Type B2 Biological Safety Cabinet (BSC) with

100% exhaust.

Solution Handling: Once dissolved, solutions < 10 mM may be handled in a standard

chemical fume hood with a sash height < 10 inches.

Secondary Engineering Controls
Laboratory Pressure: Negative pressure relative to the corridor (-0.05 inches w.g.).

Air Changes: Minimum 12 Air Changes Per Hour (ACPH).

Access Control: Biometric or keycard access restricted to authorized personnel only.

Personal Protective Equipment (PPE) Matrix
The following PPE is mandatory for all personnel entering the designated handling zone.
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Task
Respiratory
Protection

Dermal Protection
Eye/Face
Protection

Powder Weighing

(Inside Isolator)
N95 (Precautionary)

Double Nitrile Gloves

(0.11 mm min) +

Tyvek Sleeves

Safety Goggles

Powder Weighing

(Inside BSC)

PAPR (HEPA Filter) or

N100 Half-Mask

Double Nitrile Gloves

(Long cuff) + Tyvek

Lab Coat

Safety Goggles +

Face Shield

Solution Handling

(Fume Hood)
N95 Mask Double Nitrile Gloves

Safety Glasses w/

Side Shields

Spill Cleanup

(Solid/Liquid)

SCBA or Full-Face

PAPR

Tychem® Suit (Taped

seams) + Butyl

Rubber Gloves

Full Facepiece

Operational Protocols (SOPs)
Protocol A: Receipt and Storage

Receipt: Inspect shipping container for damage in a fume hood. Do not open the outer

packaging on an open bench.

Labeling: Affix a "HIGH POTENCY / TOXIC" label immediately.

Storage: Store in a dedicated, lockable poisons cabinet.

Temp: 2-8°C (unless certificate of analysis specifies otherwise).

Segregation: Store away from strong oxidizers and acids.[1][3][4][5]

Protocol B: Weighing and Solubilization (The "Red
Zone" Operation)
Objective: To prepare a stock solution without generating airborne particulate.

Preparation:
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Place a tared vial, spatula, and solvent (e.g., DMSO) inside the containment device

(Isolator/BSC).

Place an absorbent mat (plastic-backed) on the work surface.

Weighing:

Static Control: Use an anti-static gun on the vial and spatula to prevent powder flight.

Transfer the reagent slowly. Never dump powder.

Cap the vial immediately after transfer.

Decontamination of Exterior:

Wipe the exterior of the closed vial with a wiper wetted with 10% Bleach (Sodium

Hypochlorite) followed by Ethanol.

Scientific Rationale: Bleach oxidizes the amine functionality, reducing pharmacological

activity; Ethanol removes the residue.

Solubilization:

Add solvent inside the containment device.

Vortex or sonicate only after the vial is tightly sealed and parafilmed.

Protocol C: Waste Disposal
Solid Waste: All consumables (gloves, wipes, weigh boats) must be double-bagged in

hazardous waste bags labeled "Cytotoxic/High Potency."

Liquid Waste: Collect in a dedicated carboy. Neutralize with 10% bleach solution for 24 hours

before final disposal (if consistent with local EPA/EHS regulations).

Emergency Response & Deactivation
Deactivation Chemistry
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The piperidine ring and amine functionality are susceptible to oxidative degradation.

Primary Decon Solution: 10% Sodium Hypochlorite (Bleach) OR 5% Hydrogen Peroxide

adjusted to pH < 5.

Contact Time: Minimum 15 minutes.

Medical Emergency (Exposure)
Inhalation: Remove victim to fresh air only if safe. Administer oxygen.[6]

Skin Contact: Wash with soap and water for 15 min. Do NOT use ethanol (enhances

absorption).

Antidote Awareness: Due to structural similarity to opioids, Naloxone should be available on-

site as a precautionary measure, though efficacy is not guaranteed for all analogs.

Visualization of Workflows
Diagram 1: Safe Handling Workflow (Graphviz)
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High Containment Zone (Isolator/BSC)

Start: Reagent Retrieval

Check Engineering Controls
(Isolator/BSC Pressure)

Don PPE:
Double Gloves, Tyvek, PAPR

Weighing Process
(Inside Containment)

Decontaminate Vial Exterior
(Bleach Wipe -> Ethanol)

Solubilization
(Create Stock Solution)

Transfer to Fume Hood
(For General Use)

Waste Disposal
(Double Bag & Label)

Click to download full resolution via product page

Caption: Step-by-step workflow for handling high-potency piperidine reagents, emphasizing

containment during the solid-state phase.
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Diagram 2: Emergency Response Logic

Exposure Event Identify Type

Skin Contact

Inhalation

Wash 15min (Soap/Water)
NO Alcohol

Move to Fresh Air
Support Breathing

Seek Medical Aid
(Bring SDS/Chemical Info)

Consider Naloxone
(If Opioid Signs Present)

Physician Discretion

Click to download full resolution via product page

Caption: Decision tree for immediate response to accidental exposure, highlighting the

contraindication of alcohol for skin washing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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